Cas no 1179148-90-3 (3-Fluoroisoquinoline-1-carboxylic acid)

3-Fluoroisoquinoline-1-carboxylic acid is a fluorinated heterocyclic compound with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure, combining a fluorine substituent with the isoquinoline scaffold, enhances reactivity and provides opportunities for selective derivatization. The carboxylic acid group allows for further functionalization, such as amide formation or esterification, facilitating its use in drug discovery and material science. The fluorine atom contributes to improved metabolic stability and binding affinity in bioactive molecules. This compound is particularly valuable in the development of fluorinated analogs for medicinal chemistry applications, where precise structural modifications are critical.
3-Fluoroisoquinoline-1-carboxylic acid structure
1179148-90-3 structure
Product Name:3-Fluoroisoquinoline-1-carboxylic acid
CAS No:1179148-90-3
MF:C10H6FNO2
MW:191.158545970917
CID:2625094
PubChem ID:59264495
Update Time:2025-11-07

3-Fluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-1-isoquinolinecarboxylic acid
    • DTXSID10731393
    • 3-FLUOROISOQUINOLINE-1-CARBOXYLIC ACID
    • 3-FLUOROISOQUINOLINE-1-CARBOXYLICACID
    • 1179148-90-3
    • SCHEMBL754048
    • DB-411050
    • 3-Fluoroisoquinoline-1-carboxylic acid
    • MDL: MFCD20638783
    • Inchi: 1S/C10H6FNO2/c11-8-5-6-3-1-2-4-7(6)9(12-8)10(13)14/h1-5H,(H,13,14)
    • InChI Key: USHNXHNIVWSXTR-UHFFFAOYSA-N
    • SMILES: FC1=CC2C=CC=CC=2C(C(=O)O)=N1

Computed Properties

  • Exact Mass: 191.03825660Da
  • Monoisotopic Mass: 191.03825660Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

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3-Fluoroisoquinoline-1-carboxylic acid Related Literature

Additional information on 3-Fluoroisoquinoline-1-carboxylic acid

Exploring the Applications and Properties of 3-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1179148-90-3)

3-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1179148-90-3) is a fluorinated isoquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely utilized in drug discovery due to their versatile chemical properties. The presence of a fluorine atom at the 3-position enhances its metabolic stability and bioavailability, making it a valuable building block for medicinal chemistry.

Recent studies highlight the growing demand for fluorinated organic compounds in the development of novel therapeutics. Researchers are particularly interested in 3-Fluoroisoquinoline-1-carboxylic acid due to its potential as a precursor for kinase inhibitors and anti-inflammatory agents. Its unique structure allows for selective interactions with biological targets, which is crucial for designing next-generation drugs. The compound's CAS No. 1179148-90-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 3-Fluoroisoquinoline-1-carboxylic acid offers excellent opportunities for structure-activity relationship (SAR) studies. The incorporation of fluorine into the isoquinoline scaffold can significantly alter the electronic and steric properties of the molecule, enabling fine-tuning of its pharmacological profile. This aligns with the current trend of rational drug design, where researchers aim to optimize lead compounds for improved efficacy and safety.

In addition to pharmaceutical applications, 3-Fluoroisoquinoline-1-carboxylic acid is also explored in material science. Its ability to form stable complexes with metals makes it a candidate for developing fluorescent probes and catalysts. The compound's CAS No. 1179148-90-3 is often associated with patents related to advanced materials, indicating its industrial significance.

Environmental and regulatory considerations are also driving interest in fluorinated isoquinolines. Unlike traditional halogenated compounds, fluorinated derivatives like 3-Fluoroisoquinoline-1-carboxylic acid are often more environmentally benign, aligning with the global push for green chemistry. This aspect is particularly appealing to industries seeking sustainable alternatives without compromising performance.

For researchers and manufacturers, sourcing high-quality 3-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1179148-90-3) is critical. The compound's purity and stability are paramount for reproducible results in both laboratory and industrial settings. Suppliers offering custom synthesis and analytical services for this compound are increasingly in demand, reflecting its expanding applications.

In summary, 3-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1179148-90-3) represents a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and growing commercial relevance make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple fields.

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